Cas no 1505380-44-8 (2-Quinolinecarboxylic acid, 7-chloro-4-methyl-)

• Product Name: 2-Quinolinecarboxylic acid, 7-chloro-4-methyl-
• CAS No: 1505380-44-8
• MF: C₁₁H₈ClNO₂
• MW: 221.639721870422
• CID: 5281171
• Update Time: 2025-08-05

2-Quinolinecarboxylic acid, 7-chloro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarboxylic acid, 7-chloro-4-methyl-

• Inchi： 1S/C11H8ClNO2/c1-6-4-10(11(14)15)13-9-5-7(12)2-3-8(6)9/h2-5H,1H3,(H,14,15)
• InChI Key： MIWJHKMORKZHCD-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(Cl)C=2)C(C)=CC=1C(O)=O

Additional information on 2-Quinolinecarboxylic acid, 7-chloro-4-methyl-

Introduction to 2-Quinolinecarboxylic acid, 7-chloro-4-methyl- (CAS No. 1505380-44-8)

2-Quinolinecarboxylic acid, 7-chloro-4-methyl-, identified by its Chemical Abstracts Service (CAS) number 1505380-44-8, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule belongs to the quinoline derivatives, a class of compounds widely recognized for their diverse biological activities and pharmaceutical applications. The presence of both chloro and methyl substituents on the quinoline scaffold enhances its chemical reactivity and potential therapeutic utility, making it a subject of considerable interest in drug discovery and development.

The structural features of 2-Quinolinecarboxylic acid, 7-chloro-4-methyl- contribute to its unique chemical properties. The quinoline core, characterized by a fused benzene and pyridine ring system, provides a privileged scaffold for medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The carboxylic acid functionality at the 2-position facilitates further derivatization, enabling the synthesis of more complex molecules with tailored biological activities. Additionally, the chloro substituent at the 7-position and the methyl group at the 4-position introduce regions of electrophilicity and steric hindrance, respectively, which can modulate the compound's binding affinity and selectivity.

In recent years, quinoline derivatives have garnered significant attention in the development of novel therapeutic agents. Notably, several quinoline-based compounds have demonstrated efficacy in treating infectious diseases, particularly those caused by parasitic organisms. The structural motif is also found in drugs targeting bacterial infections and even certain types of cancer. The compound 2-Quinolinecarboxylic acid, 7-chloro-4-methyl-, while not yet a commercial drug itself, holds promise as a precursor or intermediate in the synthesis of next-generation therapeutics.

One of the most compelling aspects of quinoline derivatives is their versatility in modulating biological pathways. For instance, certain quinolines have been shown to inhibit kinases and other enzymes involved in cancer progression. The chloro and methyl substituents in 2-Quinolinecarboxylic acid, 7-chloro-4-methyl- can be strategically positioned to interact with specific amino acid residues in target proteins, thereby enhancing binding affinity and reducing off-target effects. This level of structural control is crucial for developing drugs with high efficacy and minimal side effects.

Recent advances in computational chemistry have further accelerated the discovery process for quinoline-based compounds. Molecular modeling techniques allow researchers to predict how modifications to the core structure will affect biological activity. By leveraging these tools, scientists can rapidly screen large libraries of compounds for potential lead candidates. The synthesis of 2-Quinolinecarboxylic acid, 7-chloro-4-methyl- exemplifies this approach, as it was likely designed through a rational design process informed by structural analogs with known biological activities.

The pharmaceutical industry has long been interested in quinoline derivatives due to their broad spectrum of activity. While some quinolines have faced challenges related to toxicity or resistance, ongoing research aims to overcome these limitations through structural optimization. The carboxylic acid group in 2-Quinolinecarboxylic acid, 7-chloro-4-methyl- provides a versatile handle for further functionalization, allowing chemists to explore new chemical space and discover novel therapeutic agents.

In conclusion,2-Quinolinecarboxylic acid, 7-chloro-4-methyl- (CAS No. 1505380-44-8) represents an important intermediate in pharmaceutical research. Its unique structural features make it a valuable building block for synthesizing compounds with potential applications across multiple therapeutic areas. As drug discovery continues to evolve with advances in technology and methodology,2-Quinolinecarboxylic acid, 7-chloro-4-methyl- may play an increasingly significant role in developing innovative treatments for human diseases.